Cas no 1352882-51-9 (6-Chloro-5-ethoxypyridin-3-amine)

• Product Name: 6-Chloro-5-ethoxypyridin-3-amine
• CAS No: 1352882-51-9
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 4828377
• Update Time: 2026-02-27

6-Chloro-5-ethoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-ethoxypyridin-3-amine

• Inchi： 1S/C7H9ClN2O/c1-2-11-6-3-5(9)4-10-7(6)8/h3-4H,2,9H2,1H3
• InChI Key： XGPROYITKYETOU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)N)OCC

Computed Properties

• Exact Mass: 172.04
• Monoisotopic Mass: 172.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 6-Chloro-5-ethoxypyridin-3-amine

6-Chloro-5-Ethoxypyridin-3-Amine: A Comprehensive Overview

6-Chloro-5-Ethoxypyridin-3-Amine, also known by its CAS number 1352882-51-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom. The presence of chlorine and ethoxy groups at specific positions on the pyridine ring imparts unique chemical properties, making it a valuable molecule for various applications.

The structure of 6-Chloro-5-Ethoxypyridin-3-Amine consists of a pyridine ring with substituents at positions 3, 5, and 6. The amino group (-NH2) is located at position 3, while the ethoxy group (-OCH2CH3) and chlorine atom (Cl) are positioned at 5 and 6, respectively. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which influence its reactivity and stability. The compound's molecular formula is C8H9ClN, and its molecular weight is approximately 174.6 g/mol.

Recent studies have highlighted the potential of 6-Chloro-5-Ethoxypyridin-3-Amine in drug discovery. Its ability to act as a precursor for more complex molecules has made it a valuable intermediate in organic synthesis. For instance, researchers have explored its use in the development of novel antibiotics and anticancer agents. The compound's unique electronic properties allow it to interact with biological systems in ways that could lead to innovative therapeutic solutions.

In addition to its role in drug discovery, 6-Chloro-5-Ethoxypyridin-3-Amine has found applications in agrochemicals. Its ability to inhibit certain enzymes makes it a promising candidate for developing pesticides and herbicides. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The synthesis of 6-Chloro-5-Ethoxypyridin-3-Amine typically involves multi-step reactions, often starting from pyridine derivatives. One common approach involves the substitution of chlorine onto the pyridine ring followed by the introduction of the ethoxy group via nucleophilic aromatic substitution or other suitable methods. The final step involves ammination to introduce the amino group at position 3.

From an analytical standpoint, 6-Chloro-5-Ethoxypyridin-3-Amine can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, infrared spectroscopy (IR), and nuclear magnetic resonance (NMR). These methods provide insights into the compound's structure, purity, and stability. Mass spectrometry (MS) is also employed to confirm its molecular weight and composition.

In terms of stability, 6-Chloro-5-Ethoxypyridin-3-Amine is relatively stable under normal conditions but may undergo degradation under harsh conditions such as strong acids or bases. Its solubility in common solvents like water, ethanol, and dichloromethane has been studied extensively, making it easier to handle in laboratory settings.

The global demand for compounds like 6-Chloro-5-Ethoxypyridin-3-Amine continues to grow due to their versatility in various industries. As research progresses, new applications are likely to emerge, further solidifying its importance in the chemical sciences.